Synthesis of pyrimidine-cored host materials bearing phenylcarbazole for efficient yellow phosphorescent devices: effect of linkage position†

RSC Advances Pub Date: 2015-02-02 DOI: 10.1039/C4RA16316H

Abstract

Two isomeric host materials were synthesized and their photophysical properties and device performances were investigated. In particular, para-substituted pPDPC exhibited the most intense efficiency regardless of the low triplet energy compared to that of meta-substituted mPDPC. The EQE of the pPDPC device reached as high as 22.3% with a yellow color coordinate of (0.49, 0.50).

Graphical abstract: Synthesis of pyrimidine-cored host materials bearing phenylcarbazole for efficient yellow phosphorescent devices: effect of linkage position
Synthesis of pyrimidine-cored host materials bearing phenylcarbazole for efficient yellow phosphorescent devices: effect of linkage position†
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